Cas no 2241140-97-4 (rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate)

• Product Name: rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate
• CAS No: 2241140-97-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6108631
• PubChem ID: 165692913
• Update Time: 2025-07-21

rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate
• ethyl trans-2-(4-methyl-3-pyridyl)cyclopropanecarboxylate
• 2241140-97-4
• EN300-6474095
• rac-ethyl (1R,2R)-2-(4-methylpyridin-3-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C12H15NO2/c1-3-15-12(14)10-6-9(10)11-7-13-5-4-8(11)2/h4-5,7,9-10H,3,6H2,1-2H3/t9-,10-/m1/s1
• InChI Key： SWGPSZWLEYUZHD-NXEZZACHSA-N
• SMILES： [C@@H]1(C(OCC)=O)C[C@H]1C1=C(C)C=CN=C1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 311.6±30.0 °C(Predicted)
• pka: 6.20±0.20(Predicted)

Additional information on rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate

Chemical Profile of Rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate (CAS No. 2241140-97-4)

Rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate, identified by its CAS number 2241140-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with a pyridine moiety, which confers unique structural and functional properties. The stereochemistry at the (1R,2R) configuration further distinguishes it, making it a subject of interest for synthetic chemists and biologists exploring novel pharmacophores.

The cyclopropane ring in this molecule is a key structural feature, known for its strain and reactivity, which can influence both its metabolic stability and binding affinity to biological targets. When combined with the 4-methyl-3-pyridinyl substituent, the compound exhibits potential interactions with enzymes and receptors, making it a promising candidate for drug discovery. The ethyl ester group at the carboxyl position adds another layer of modularity, allowing for further derivatization and optimization.

In recent years, there has been growing interest in pyridine-containing heterocycles due to their widespread presence in bioactive natural products and synthetic drugs. The 4-methyl-3-pyridinyl moiety, in particular, has been explored in various therapeutic contexts, including antiviral and anticancer agents. Researchers have leveraged its ability to engage with biological systems through hydrogen bonding and hydrophobic interactions. The incorporation of this group into the cyclopropane scaffold in Rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate suggests potential applications in modulating enzyme activity or receptor binding.

The stereochemistry at the (1R,2R) configuration is critical for the compound's biological activity. Chirality plays a pivotal role in determining how molecules interact with biological targets, often influencing efficacy and selectivity. The precise three-dimensional arrangement of atoms in this configuration may contribute to unique binding properties that distinguish it from other analogs. This aspect has prompted investigations into its potential as a lead compound for further drug development.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry. The strained three-membered ring is highly reactive and can undergo various transformations that are not typically observed with larger cyclic structures. This reactivity makes Rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate a versatile building block for synthesizing more complex molecules. Researchers have explored its use in generating libraries of compounds for high-throughput screening (HTS) to identify novel bioactive entities.

The pyridine ring is another key feature that contributes to the compound's potential biological relevance. Pyridine derivatives are well-documented for their role in drug design due to their ability to form hydrogen bonds and interact with metal ions. The 4-methyl-3-pyridinyl substituent specifically introduces additional functional groups that can be exploited for further chemical modifications. This flexibility allows chemists to fine-tune the properties of the molecule, such as solubility, lipophilicity, and metabolic stability.

In terms of synthetic methodologies, the preparation of Rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate involves multi-step processes that require careful control of reaction conditions to achieve high enantiomeric purity. The synthesis typically begins with the construction of the cyclopropane core followed by functionalization with the pyridine moiety. Stereocontrol is crucial at each step to ensure the desired (1R,2R) configuration is maintained throughout the synthesis.

From a pharmacological perspective, this compound represents an intriguing candidate for further investigation. Its unique structural features—combining a strained cyclopropane ring with a bioisosteric pyridine substituent—suggest potential interactions with various biological targets. Preliminary computational studies have indicated that it may exhibit binding affinity to enzymes or receptors involved in inflammatory pathways or signal transduction cascades. These findings align with broader trends in drug discovery where multitarget engagement is increasingly recognized as an effective strategy.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate complex biological processes. Compounds like Rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate offer a starting point for designing drugs that address multifaceted mechanisms of disease. By leveraging structural motifs known to interact with biological systems, researchers aim to develop treatments that are both effective and well-tolerated.

The chemical properties of this compound also make it valuable for mechanistic studies. Understanding how it behaves in different chemical environments can provide insights into its reactivity patterns and potential applications beyond drug development. For instance, its ability to undergo specific transformations under certain conditions could make it useful as an intermediate in more complex synthetic routes.

In conclusion,Rel-Ethyl (1R,2R)-2-(4-methyl-3-pyridinyl)cyclopropanecarboxylate (CAS No. 2241140-97-4) stands out as a structurally interesting molecule with potential applications in pharmaceutical research and development. Its combination of a strained cyclopropane ring and a functionalized pyridine moiety offers opportunities for designing novel bioactive compounds. As research continues to uncover new therapeutic targets and synthetic strategies, this compound will likely remain an important tool for chemists exploring innovative solutions in medicinal chemistry.